![molecular formula C13H10ClF3N2 B1452404 3-Chloro-N-(3-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine CAS No. 1219957-76-2](/img/structure/B1452404.png)
3-Chloro-N-(3-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine
Overview
Description
“3-Chloro-N-(3-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine” is a chemical compound. It is part of a class of compounds that contain the trifluoromethyl (TFM, -CF3) group . These compounds have been found to exhibit numerous pharmacological activities .
Molecular Structure Analysis
The molecular formula of “this compound” is C14H12ClF3N2 . The structure includes a pyridinamine group, a trifluoromethyl group, and a 3-methylphenyl group .Scientific Research Applications
Organometallic Reactions and Catalysis
Research by Barrio, Esteruelas, and Oñate (2004) explored the reactions of hexahydride complexes with various pyridinamines, including derivatives of 3-Chloro-N-(3-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine. They discovered that these complexes can catalyze hydrogenation reactions, highlighting their potential in organometallic chemistry and catalysis (Barrio, Esteruelas, & Oñate, 2004).
Intermediate in Synthesis of Pesticides
The synthesis of 2-chloro-3-iodopyridine, a crucial precursor for producing 2-chloro-3-(trifluoromethyl) pyridine, was investigated by Yi-hui (2009). This compound is an intermediate in the synthesis of flazasulfuron, a pesticide, demonstrating the role of such compounds in agricultural chemical production (Yi-hui, 2009).
Fungicide Structure Analysis
Jeon et al. (2013) studied the structure of fluazinam, a fungicide containing a derivative of this compound. Their work provided insights into the molecular structure of this compound, contributing to our understanding of fungicide design and function (Jeon, Kim, Lee, & Kim, 2013).
Pyrolysis Products and Carcinogenicity
Stavenuiter et al. (1985) synthesized 5-phenyl-2-pyridinamine (PPA), a pyrolysis product of phenylalanine related to this compound. PPA is potentially carcinogenic, indicating the significance of studying such compounds for health and safety considerations (Stavenuiter, Verrips-Kroon, Bos, & Westra, 1985).
Pharmaceutical Intermediates
Xin-xin (2006) reviewed the synthesis of 2,3-Dichloro-5-trifluoromethyl pyridine, closely related to the compound , as an intermediate in the production of various pharmaceuticals. This highlights the importance of such compounds in the development of new drugs and treatments (Xin-xin, 2006).
properties
IUPAC Name |
3-chloro-N-(3-methylphenyl)-5-(trifluoromethyl)pyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClF3N2/c1-8-3-2-4-10(5-8)19-12-11(14)6-9(7-18-12)13(15,16)17/h2-7H,1H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQLKMRJBKDVQMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC2=C(C=C(C=N2)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.